N-(1,3-Benzodioxol-5-yl)-3-(2-thienyl)acrylamide
N-(1,3-Benzodioxol-5-yl)-3-(2-thienyl)acrylamide
Brand Name:
Vulcanchem
CAS No.:
476308-34-6
VCID:
VC0458379
InChI:
InChI=1S/C14H11NO3S/c16-14(6-4-11-2-1-7-19-11)15-10-3-5-12-13(8-10)18-9-17-12/h1-8H,9H2,(H,15,16)/b6-4+
SMILES:
C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC3=CC=CS3
Molecular Formula:
C14H11NO3S
Molecular Weight:
273.31g/mol
N-(1,3-Benzodioxol-5-yl)-3-(2-thienyl)acrylamide
CAS No.: 476308-34-6
Main Products
VCID: VC0458379
Molecular Formula: C14H11NO3S
Molecular Weight: 273.31g/mol
| CAS No. | 476308-34-6 |
|---|---|
| Product Name | N-(1,3-Benzodioxol-5-yl)-3-(2-thienyl)acrylamide |
| Molecular Formula | C14H11NO3S |
| Molecular Weight | 273.31g/mol |
| IUPAC Name | (E)-N-(1,3-benzodioxol-5-yl)-3-thiophen-2-ylprop-2-enamide |
| Standard InChI | InChI=1S/C14H11NO3S/c16-14(6-4-11-2-1-7-19-11)15-10-3-5-12-13(8-10)18-9-17-12/h1-8H,9H2,(H,15,16)/b6-4+ |
| Standard InChIKey | UPGBIWHNHHVHMM-GQCTYLIASA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)/C=C/C3=CC=CS3 |
| SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC3=CC=CS3 |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)NC(=O)C=CC3=CC=CS3 |
| PubChem Compound | 845065 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume